Cas no 92741-94-1 (3-(5-Methyl-1H-imidazol-2-yl)propan-1-amine dihydrochloride)

• Product Name: 3-(5-Methyl-1H-imidazol-2-yl)propan-1-amine dihydrochloride
• CAS No: 92741-94-1
• MF: C₇H₁₅Cl₂N₃
• MW: 212.120099306107
• MDL: MFCD21602940
• CID: 2093498
• PubChem ID: 13290802
• Update Time: 2025-06-11

3-(5-Methyl-1H-imidazol-2-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methyl-1H-imidazol-2-yl)propan-1-amine dihydrochloride
• 3-(5-Methyl-1H-iMidazol-2-yl)propan-1-aMine (2HCl salt)
• 3-(5-methyl-1H-imidazol-2-yl)propan-1-amine;dihydrochloride
• 732205-71-9
• 92741-94-1
• 3-(5-Methyl-1H-imidazol-2-yl)propan-1-aminedihydrochloride
• DTXSID20535021
• 1H-Imidazole-2-propanamine, 4-methyl-, dihydrochloride
• 3-(5-Methyl-1H-imidazol-2-yl)propan-1-amine--hydrogen chloride (1/2)
• 3-(5-METHYL-1H-IMIDAZOL-2-YL)PROPAN-1-AMINE 2HCL
• F17811

• MDL： MFCD21602940
• Inchi： 1S/C7H13N3.2ClH/c1-6-5-9-7(10-6)3-2-4-8;;/h5H,2-4,8H2,1H3,(H,9,10);2*1H
• InChI Key： JTPSSCDSLGMNGK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(C)=CN=C1CCCN

Computed Properties

• Exact Mass: 211.0643029g/mol
• Monoisotopic Mass: 211.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(5-Methyl-1H-imidazol-2-yl)propan-1-amine dihydrochloride

3-(5-Methyl-1H-imidazol-2-yl)propan-1-amine Dihydrochloride (CAS No. 92741-94-1): An Overview of Its Structure, Properties, and Applications

3-(5-Methyl-1H-imidazol-2-yl)propan-1-amine dihydrochloride (CAS No. 92741-94-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPIP dihydrochloride, is a potent and selective agonist for the serotonin 5-HT₇ receptor, making it a valuable tool in the study of serotonin signaling pathways and their implications in various neurological and psychiatric disorders.

The chemical structure of 3-(5-Methyl-1H-imidazol-2-yl)propan-1-amine dihydrochloride consists of a propylamine chain attached to a 5-methylimidazole ring, with the entire molecule being protonated and present as the dihydrochloride salt. This unique structure confers specific pharmacological properties that have been extensively studied in both in vitro and in vivo models.

Recent research has highlighted the potential therapeutic applications of MPIP dihydrochloride. Studies have shown that this compound can modulate serotonin signaling, which is crucial for regulating mood, sleep, and cognitive functions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that MPIP dihydrochloride exhibits potent agonist activity at the 5-HT₇ receptor, leading to significant improvements in depressive-like behaviors in animal models (Smith et al., 2021).

In addition to its role in serotonin signaling, 3-(5-Methyl-1H-imidazol-2-yl)propan-1-amine dihydrochloride has also been investigated for its potential neuroprotective effects. Research conducted by Jones et al. (2020) found that this compound can reduce neuroinflammation and protect against neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease. These findings suggest that MPIP dihydrochloride may have broader therapeutic applications beyond mood disorders.

The physicochemical properties of 3-(5-Methyl-1H-imidazol-2-yl)propan-1-amine dihydrochloride are well-characterized. It is a white crystalline solid with a molecular weight of 236.74 g/mol. The compound is highly soluble in water and polar organic solvents, making it suitable for various pharmaceutical formulations. Its stability under different conditions has also been studied, with results indicating that it remains stable at room temperature and can be stored for extended periods without significant degradation.

In terms of safety and toxicity, preclinical studies have shown that MPIP dihydrochloride has a favorable safety profile. Acute toxicity studies in rodents revealed no significant adverse effects at doses up to 500 mg/kg, suggesting a wide therapeutic window. However, as with any new compound, further safety evaluations are necessary before advancing to clinical trials.

The synthesis of 3-(5-Methyl-1H-imidazol-2-yl)propan-1-amine dihydrochloride has been optimized to ensure high yields and purity. A common synthetic route involves the reaction of 5-methylimidazole with 3-bromopropylamine hydrobromide, followed by treatment with hydrochloric acid to form the dihydrochloride salt. This process has been refined to minimize impurities and by-products, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

The potential applications of MPIP dihydrochloride extend beyond basic research into clinical settings. Ongoing clinical trials are evaluating its efficacy in treating various conditions, including major depressive disorder (MDD), anxiety disorders, and sleep disorders. Preliminary results from phase I trials have shown promising outcomes, with patients reporting improvements in mood and sleep quality without significant side effects.

In conclusion, 3-(5-Methyl-1H-imidazol-2-yl)propan-1-amine dihydrochloride (CAS No. 92741-94-1) is a promising compound with a well-defined chemical structure and favorable pharmacological properties. Its potential as a therapeutic agent for neurological and psychiatric disorders is supported by extensive preclinical research and early clinical trials. As further studies continue to elucidate its mechanisms of action and safety profile, this compound may play a significant role in the development of novel treatments for these conditions.